Cas no 1805602-53-2 (3,4-Dinitropyridin-2-amine)

• Product Name: 3,4-Dinitropyridin-2-amine
• CAS No: 1805602-53-2
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4899460
• Update Time: 2025-06-09

3,4-Dinitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dinitropyridin-2-amine
• 2-Amino-3,4-dinitropyridine
• 3,4-Dinitropyridin-2-amine

• Inchi： 1S/C5H4N4O4/c6-5-4(9(12)13)3(8(10)11)1-2-7-5/h1-2H,(H2,6,7)
• InChI Key： LFDOUMPAOFJOBI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,4-Dinitropyridin-2-amine

Introduction to 3,4-Dinitropyridin-2-amine (CAS No. 1805602-53-2)

3,4-Dinitropyridin-2-amine, with the CAS number 1805602-53-2, is a versatile compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its pyridine ring structure substituted with two nitro groups and an amino group, which endow it with a range of interesting reactivity profiles and biological activities.

The molecular formula of 3,4-Dinitropyridin-2-amine is C₅H₄N₄O₄, and its molecular weight is approximately 180.11 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as pyridine and nitric acid. The synthesis process involves multiple steps, including nitration and reduction reactions, which are carefully controlled to ensure high yield and purity.

In the realm of pharmaceutical research, 3,4-Dinitropyridin-2-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3,4-Dinitropyridin-2-amine exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound could be developed into a novel therapeutic agent for treating inflammatory diseases.

Beyond its pharmaceutical applications, 3,4-Dinitropyridin-2-amine has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored functionalities. For example, researchers at the University of California, Berkeley, have explored the use of 3,4-Dinitropyridin-2-amine-based polymers in the fabrication of organic electronic devices. These polymers exhibit excellent charge transport properties and stability under various environmental conditions, making them suitable for applications in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The chemical reactivity of 3,4-Dinitropyridin-2-amine has also been extensively studied. The presence of the nitro groups and the amino group on the pyridine ring provides multiple reaction sites for further functionalization. This versatility has led to its use as a building block in the synthesis of more complex molecules. For instance, a study published in the Tetrahedron Letters in 2020 demonstrated that 3,4-Dinitropyridin-2-amine can be readily converted into a variety of substituted pyridines through palladium-catalyzed cross-coupling reactions. These reactions have broadened the scope of its applications in synthetic chemistry.

In addition to its synthetic utility, 3,4-Dinitropyridin-2-amine has been investigated for its potential as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it an interesting candidate for developing new catalysts and coordination polymers. A recent study published in the Inorganic Chemistry Frontiers highlighted the formation of copper(II) complexes with 3,4-Dinitropyridin-2-amine. These complexes exhibited enhanced catalytic activity in C-H bond activation reactions, which are crucial steps in many industrial processes.

The safety and environmental impact of 3,4-Dinitropyridin-2-amine have also been evaluated. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers at the Environmental Protection Agency (EPA) have conducted toxicity studies on this compound and found that it does not pose significant risks to human health or the environment when used under controlled conditions.

In conclusion, 3,4-Dinitropyridin-2-amine (CAS No. 1805602-53-2) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity profile make it an important molecule for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in various scientific disciplines.